![molecular formula C20H19BrClN3OS B2462987 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-bromobenzamide hydrochloride CAS No. 1185054-66-3](/img/structure/B2462987.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-bromobenzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule contains a tetrahydrothiazolo[5,4-c]pyridine core, which is a bicyclic structure with a thiazole ring fused to a pyridine ring . This core is substituted with a benzyl group at the 5-position and a 4-bromobenzamide group at the 2-position .
Molecular Structure Analysis
The molecule has a complex structure with multiple functional groups. The tetrahydrothiazolo[5,4-c]pyridine core is a bicyclic structure that contains both nitrogen and sulfur atoms . The benzyl group is a common substituent in organic chemistry, consisting of a phenyl group attached to a methylene group .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. The presence of the bromine atom could increase the compound’s molecular weight and potentially its boiling point . The nitrogen and sulfur atoms in the core structure could also influence its polarity and solubility .Scientific Research Applications
Factor Xa Inhibition
The compound N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-bromobenzamide hydrochloride is primarily researched for its potential as a factor Xa (fXa) inhibitor. Factor Xa plays a crucial role in the coagulation cascade, and its inhibition is a target for developing new anticoagulants. Studies have explored various derivatives incorporating fused-bicyclic rings expected to bind to the S4 subsite of fXa. Among these derivatives, 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine type displayed potent anti-fXa activity and prolonged prothrombin time, demonstrating its potential as an orally available anticoagulant (Haginoya et al., 2004).
Anticonvulsant Activities
Compounds structurally related to this compound, specifically 4,5,6,7-tetrahydrothieno[3,2-c]pyridines, have been synthesized and evaluated for their anticonvulsant activity. These compounds, when modified with various heteroaromatic rings, showed significant anticonvulsant effects in animal models, suggesting their potential as cerebral protective agents (Ohkubo et al., 1996).
Antimicrobial and Antitumor Activities
Thiazolopyridine derivatives, closely related to the compound , have been prepared as potential antimicrobial and antitumor agents. Some of these compounds exhibited promising antimicrobial activity, although none showed appreciable antitumor activity (Said et al., 2004).
Central Nervous System and Antimycobacterial Agents
Further research into 2-substituted-4,6-dimethyl-3-oxo-2,3-dihydroisothiazolo[5,4-b]pyridines, related to the target compound, revealed that these compounds were toxic and had no significant activity in central nervous system (CNS) tests. However, they were evaluated for antimycobacterial activities, with some showing potential as antitubercular agents (Malinka et al., 1998).
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound belongs to the class of thiazolo[5,4-c]pyridines , which are known to exhibit a wide range of pharmacological effects . .
Mode of Action
Thiazolo[5,4-c]pyridines, the class of compounds to which it belongs, are known to interact with various biological targets leading to a variety of pharmacological effects .
Biochemical Pathways
Thiazolo[5,4-c]pyridines have been found to possess antioxidant, herbicidal, antimicrobial, anti-inflammatory, and antitumor activities . These activities suggest that the compound may interact with multiple biochemical pathways.
Pharmacokinetics
The compound is described as a potent and orally active inhibitor , suggesting good bioavailability.
Result of Action
Given the wide range of pharmacological effects exhibited by thiazolo[5,4-c]pyridines , it can be inferred that the compound may have diverse effects at the molecular and cellular level.
Properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-bromobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3OS.ClH/c21-16-8-6-15(7-9-16)19(25)23-20-22-17-10-11-24(13-18(17)26-20)12-14-4-2-1-3-5-14;/h1-9H,10-13H2,(H,22,23,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXZQCROKNMYPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)Br)CC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.